Cas no 142893-80-9 ((3R,5aS,6R,8aS,9R,10R,12aR)-10-allyl-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene)

• Product Name: (3R,5aS,6R,8aS,9R,10R,12aR)-10-allyl-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene
• CAS No: 142893-80-9
• MF: C₁₈H₂₈O₄
• MW: 308.412526130676
• CID: 6068538
• PubChem ID: 154734253
• Update Time: 2024-01-13

(3R,5aS,6R,8aS,9R,10R,12aR)-10-allyl-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene Chemical and Physical Properties

Names and Identifiers

• (3R,5aS,6R,8aS,9R,10R,12aR)-10-allyl-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene
• 3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin, decahydro-3,6,9-trimethyl-10-(2-propen-1-yl)-, (3R,5aS,6R,8aS,9R,10R,12R,12aR)-
• (3R,5aS,6R,8aS,9R,10R,12R,12aR)-10-allyl-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromene
• 142893-80-9

• Inchi： 1S/C18H28O4/c1-5-6-15-12(3)14-8-7-11(2)13-9-10-17(4)20-16(19-15)18(13,14)22-21-17/h5,11-16H,1,6-10H2,2-4H3/t11-,12-,13+,14+,15-,16-,17-,18-/m1/s1
• InChI Key： KEZLGTVQHVUUNM-VMAIWCPRSA-N
• SMILES： O1[C@]23[C@@]4([H])O[C@@](C)(CC[C@@]2([H])[C@H](C)CC[C@@]3([H])[C@@H](C)[C@@H](CC=C)O4)O1

Computed Properties

• Exact Mass: 308.19875937g/mol
• Monoisotopic Mass: 308.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 76-78 °C
• Boiling Point: 368.2±42.0 °C(Predicted)